Cas no 1933606-32-6 (2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1933606-32-6
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 5713441
• PubChem ID: 130573142
• Update Time: 2025-06-13

2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1116621
• 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 1933606-32-6
• 1H-1,2,3-Triazole-4-ethanol, 1-methyl-α-1H-pyrazol-4-yl-

• Inchi： 1S/C8H11N5O/c1-13-5-7(11-12-13)2-8(14)6-3-9-10-4-6/h3-5,8,14H,2H2,1H3,(H,9,10)
• InChI Key： AYXSFLHKQJZSFQ-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1=CN(C)N=N1

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 442.2±55.0 °C(Predicted)
• pka: 13.26±0.20(Predicted)

Additional information on 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1933606-32-6)

2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its dual heterocyclic framework comprising a 1-methyl-1H-1,2,3-triazole and a 1H-pyrazole moiety, represents a promising scaffold for the development of novel bioactive agents. The unique arrangement of these nitrogen-rich heterocycles not only imparts distinct electronic and steric properties but also opens up avenues for exploring its potential in various therapeutic applications.

The chemical structure of 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1933606-32-6) consists of an ethanol side chain linked to the triazole ring at the 4-position and the pyrazole ring at the 4-position as well. This bifunctional nature allows for diverse chemical modifications and interactions with biological targets, making it an attractive candidate for drug discovery programs. The presence of both triazole and pyrazole units is particularly noteworthy, as these heterocycles are well-documented for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focusing on the development of hybrid molecules that combine multiple pharmacophoric elements to enhance pharmacological activity. The compound 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol exemplifies this trend by integrating two potent heterocyclic systems into a single molecular entity. Such hybrid structures have shown promise in overcoming resistance mechanisms associated with existing therapeutics and in targeting multiple disease pathways simultaneously.

The triazole moiety is known for its stability and versatility in drug design. It has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. For instance, derivatives of 1,2,3-triazole have been explored as kinase inhibitors and as components in antifungal agents. The methyl-substituted triazole in this compound may further enhance its metabolic stability and bioavailability, which are critical factors in drug development.

Similarly, the pyrazole scaffold is another cornerstone of medicinal chemistry, with applications ranging from anticonvulsants to anti-inflammatory drugs. Pyrazole derivatives exhibit a wide spectrum of biological activities due to their ability to interact with various enzymes and receptors. The combination of a pyrazole ring with a triazole unit in 2-(1-Methyl-1H-1,2,3-triazol-4-yl)-1-(1H-pyrazol-4-y)ethan - ¹ - ol creates a rich structural platform for designing molecules with enhanced pharmacological profiles.

Recent studies have highlighted the potential of this compound as a lead candidate for further development in therapeutic areas such as oncology and immunomodulation. The dual heterocyclic system may enable selective binding to disease-specific targets while minimizing off-target effects. Additionally, the ethanol side chain provides a site for further functionalization, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

The synthesis of 2-(1-Methyl - ¹ H - ¹ , ² , ³ - tri azo l - ⁴ - yl ) - ¹ ( ¹ H - py ra z ol - ⁴ - yl ) e than - ¹ - ol (CAS No. 1933606 - 32 - 6) involves multi-step organic transformations that highlight the synthetic versatility of these heterocyclic systems. Advanced synthetic methodologies have enabled the efficient construction of complex molecular architectures, paving the way for rapid discovery and optimization of novel bioactive compounds.

In conclusion,2-(¹-Methyl - ¹ H - ¹ , ² , ³ - tri azo l - ⁴ - yl ) - ¹ ( ¹ H - py ra z ol - ⁴ - yl ) e than - ¹ - ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, it is anticipated that it will play an increasingly important role in addressing unmet medical needs across various disease indications.